![molecular formula C6H7NO5S B2940835 3-Methyl-5-sulfamoylfuran-2-carboxylic acid CAS No. 1989671-59-1](/img/structure/B2940835.png)
3-Methyl-5-sulfamoylfuran-2-carboxylic acid
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Overview
Description
3-Methyl-5-sulfamoylfuran-2-carboxylic acid is a chemical compound with the CAS Number: 1989671-59-1 . It has a molecular weight of 205.19 . The IUPAC name for this compound is 3-methyl-5-sulfamoylfuran-2-carboxylic acid .
Molecular Structure Analysis
The InChI code for 3-Methyl-5-sulfamoylfuran-2-carboxylic acid is 1S/C6H7NO5S/c1-3-2-4 (13 (7,10)11)12-5 (3)6 (8)9/h2H,1H3, (H,8,9) (H2,7,10,11) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
3-Methyl-5-sulfamoylfuran-2-carboxylic acid is a powder at room temperature . More detailed physical and chemical properties are not available in the sources I found.Scientific Research Applications
Catalytic Applications in Organic Synthesis
Synthesis and Characterization of Nano Organo Solid Acids
Novel biological-based nano organo solid acids with urea moiety, such as 2-carbamoylhydrazine-1-sulfonic acid and carbamoylsulfamic acid, have been designed and synthesized. These catalysts were applied in the synthesis of various organic compounds under mild and green conditions, showcasing their potential in industry (Zolfigol et al., 2015).
Environmental and Toxicological Studies
Toxicokinetics and Modes of Action of Perfluoroalkyl Acids
Perfluoroalkyl acid salts and their derivatives are important chemicals with numerous applications. Research on their toxicokinetics and modes of action in laboratory animal models has generated interest due to their environmental persistence and presence in humans and wildlife (Andersen et al., 2008).
Redox Sensor and Protein Regulation
Protein Sulfenation as a Redox Sensor
Protein sulfenic acids are highlighted as reactive intermediates and potential for protein regulation. A novel biotinylated derivative of dimedone was synthesized to study sulfenation of proteins, providing insights into the role of sulfenic acids in redox sensing and protein regulation (Charles et al., 2007).
Water Treatment and Membrane Technology
Novel Sulfonated Nanofiltration Membranes
Research on novel sulfonated aromatic diamine monomers used to prepare thin-film composite nanofiltration membranes for dye treatment demonstrates the importance of improving water flux and selectivity in water purification processes (Liu et al., 2012).
Drug Synthesis and Medicinal Chemistry
Efficient Synthesis of Amides and Esters via Triacyloxyboranes
The activation of carboxylic acids to generate triacyloxyboranes and their reaction with various nucleophiles to produce amides and esters showcases a method relevant to drug synthesis and pharmaceutical chemistry (Huang et al., 2007).
Safety and Hazards
The safety information available indicates that 3-Methyl-5-sulfamoylfuran-2-carboxylic acid has the following hazard statements: H302, H315, H319, H335 . These codes correspond to the following hazards: harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The compound should be handled with appropriate safety precautions .
properties
IUPAC Name |
3-methyl-5-sulfamoylfuran-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO5S/c1-3-2-4(13(7,10)11)12-5(3)6(8)9/h2H,1H3,(H,8,9)(H2,7,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKJAUWJEPWSIGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC(=C1)S(=O)(=O)N)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1989671-59-1 |
Source
|
Record name | 3-methyl-5-sulfamoylfuran-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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